Cas no 250213-77-5 (1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl-
• CAS No: 250213-77-5
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 3920405
• PubChem ID: 57721336
• Update Time: 2025-04-22

1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl-
• SCHEMBL13815986
• 250213-77-5
• DTXSID001249732
• 2-Chloro-5-phenyl-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C11H8ClNO2/c12-10-8(11(14)15)6-9(13-10)7-4-2-1-3-5-7/h1-6,13H,(H,14,15)
• InChI Key： SYUDRIATHUJWBM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 221.0243562Da
• Monoisotopic Mass: 221.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.1Ų